Cas no 129083-49-4 (Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester)
129083-49-4 structure
Product Name:Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester
CAS No:129083-49-4
MF:C14H18N2O2S
MW:278.369922161102
CID:149806
PubChem ID:131055
Update Time:2025-04-19
Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester
- 2-(diethylamino)ethyl 4-isothiocyanatobenzoate
- procaine isothiocyanate
- (3H)-Prit
- PRIT
- 129083-49-4
- DTXSID40156055
- Benzoic acid, 4-isothiocyanato-, 2-(diethylamino)ethyl ester
-
- Inchi: 1S/C14H18N2O2S/c1-3-16(4-2)9-10-18-14(17)12-5-7-13(8-6-12)15-11-19/h5-8H,3-4,9-10H2,1-2H3
- InChI Key: OEWIYUQCPIHWHB-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=CC=1)C(=O)OCCN(CC)CC
Computed Properties
- Exact Mass: 278.10904
- Monoisotopic Mass: 278.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 74Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 403.7°C at 760 mmHg
- Flash Point: 198°C
- Refractive Index: 1.543
- PSA: 41.9
Benzoic acid,4-isothiocyanato-, 2-(diethylamino)ethyl ester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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